2,6-Difluoro-N-(2-nitrophenyl)aniline
Overview
Description
“2,6-Difluoro-N-(2-nitrophenyl)aniline” is a chemical compound with the molecular formula C12H8F2N2O2 . It has an average mass of 250.201 Da and a monoisotopic mass of 250.055389 Da . It is also known by other names such as “2,6-Difluor-N-(2-nitrophenyl)anilin” in German, “2,6-DIFLUORO-N-(2-NITROPHENYL)BENZENAMINE”, and "Benzenamine, 2,6-difluoro-N-(2-nitrophenyl)-" .
Molecular Structure Analysis
The molecular structure of “2,6-Difluoro-N-(2-nitrophenyl)aniline” consists of 12 carbon atoms, 8 hydrogen atoms, 2 fluorine atoms, 2 nitrogen atoms, and 2 oxygen atoms .Scientific Research Applications
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Synthesis of N-2,6-difluorophenyl-5-methoxy-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamide and substituted phenylthiomorpholine dioxide
- Application Summary : This compound is used in the synthesis of N-2,6-difluorophenyl-5-methoxy-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamide and substituted phenylthiomorpholine dioxide . These are active pharmaceutical intermediates, indicating their potential use in the development of new drugs.
- Results or Outcomes : The outcomes of these syntheses are the production of active pharmaceutical intermediates, which can be further used in the development of new drugs .
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Synthesis of 2,2′-(4-Nitrophenyl) Dipyrromethane
- Application Summary : A stable water-in-oil Pickering emulsion was fabricated with SO3H-functionalized ionic liquid and surface-modified silica nanoparticles and used for 2,2′-(4-nitrophenyl) dipyrromethane synthesis in a packed-bed microreactor .
- Methods of Application : The compartmentalized water droplets of the Pickering emulsion had an excellent ability to confine the ionic liquid against loss under continuous-flow conditions . The excellent durability of the catalytic system without a significant decrease in the reaction efficiency and selectivity was achieved .
- Results or Outcomes : Compared with the reaction performance of a liquid–liquid slug-flow microreactor and batch reactor, the Pickering-emulsion-based catalytic system showed a higher specific interfacial area between the catalytic and reactant phases, benefiting the synthesis of 2,2′-(4-nitrophenyl) dipyrromethane and resulting in a higher yield (90%) .
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Synthesis of Herbicidal Compound Series of 2,6,9-Trisubstituted Purine Inhibitors of p38α Kinase
- Application Summary : This compound is used in the synthesis of a herbicidal compound series of 2,6,9-trisubstituted purine inhibitors of p38α kinase . These inhibitors can potentially be used in the development of new herbicides.
- Results or Outcomes : The outcomes of these syntheses are the production of potential herbicidal compounds, which can be further used in the development of new herbicides .
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Synthesis of Active Pharmaceutical Intermediate
- Application Summary : This compound is used in the synthesis of substituted phenylthiomorpholine dioxide, an active pharmaceutical intermediate . This indicates its potential use in the development of new drugs.
- Results or Outcomes : The outcomes of these syntheses are the production of active pharmaceutical intermediates, which can be further used in the development of new drugs .
Safety And Hazards
properties
IUPAC Name |
2,6-difluoro-N-(2-nitrophenyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2N2O2/c13-8-4-3-5-9(14)12(8)15-10-6-1-2-7-11(10)16(17)18/h1-7,15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEWMPFVBNMCYHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC2=C(C=CC=C2F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10678870 | |
Record name | 2,6-Difluoro-N-(2-nitrophenyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10678870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluoro-N-(2-nitrophenyl)aniline | |
CAS RN |
1033225-43-2 | |
Record name | 2,6-Difluoro-N-(2-nitrophenyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10678870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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